3-Cyano-2-cyclopropoxybenzenesulfonamide
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Description
3-Cyano-2-cyclopropoxybenzenesulfonamide is a benzenesulfonamide derivative characterized by three key functional groups:
- Sulfonamide group (–SO₂NH₂) at position 1, providing hydrogen-bonding capabilities and acidic properties.
This compound’s structural uniqueness lies in the combination of these substituents, which may influence its pharmacological activity, solubility, and metabolic profile.
Properties
Molecular Formula |
C10H10N2O3S |
|---|---|
Molecular Weight |
238.27 g/mol |
IUPAC Name |
3-cyano-2-cyclopropyloxybenzenesulfonamide |
InChI |
InChI=1S/C10H10N2O3S/c11-6-7-2-1-3-9(16(12,13)14)10(7)15-8-4-5-8/h1-3,8H,4-5H2,(H2,12,13,14) |
InChI Key |
VMLOGGNUPSYJDS-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=CC=C2S(=O)(=O)N)C#N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-Cyano-2-cyclopropoxybenzenesulfonamide typically involves the reaction of 2-cyclopropoxybenzenesulfonyl chloride with a suitable cyanating agent. One common method is the use of potassium hexacyanoferrate(II) as a safer alternative to traditional cyanide sources . The reaction is carried out under mild conditions, often in the presence of a palladium catalyst to facilitate the cyanation process.
Industrial Production Methods: In an industrial setting, the production of 3-Cyano-2-cyclopropoxybenzenesulfonamide may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be considered to enhance the efficiency and scalability of the process.
Chemical Reactions Analysis
Types of Reactions: 3-Cyano-2-cyclopropoxybenzenesulfonamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfonic acid derivatives.
Reduction: Reduction reactions can convert the cyano group to an amine group.
Substitution: The sulfonamide group can participate in nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.
Substitution: Nucleophiles like amines or alcohols can react with the sulfonamide group under basic conditions.
Major Products Formed:
Oxidation: Sulfonic acids.
Reduction: Amines.
Substitution: Various substituted sulfonamides.
Scientific Research Applications
3-Cyano-2-cyclopropoxybenzenesulfonamide has several applications in scientific research:
Biology: The compound can be used in the study of enzyme inhibition and protein interactions due to its sulfonamide moiety.
Industry: It can be used in the synthesis of dyes and pigments, as well as in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 3-Cyano-2-cyclopropoxybenzenesulfonamide involves its interaction with specific molecular targets, such as enzymes or receptors. The cyano group can act as an electron-withdrawing group, influencing the reactivity of the compound. The sulfonamide moiety can form hydrogen bonds with biological targets, leading to inhibition or modulation of their activity .
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Analogues and Substituent Effects
The following table compares 3-Cyano-2-cyclopropoxybenzenesulfonamide with sulfonamide derivatives from the evidence, focusing on substituent variations and inferred properties:
Key Observations:
- Electron-Withdrawing vs. Electron-Donating Groups: The cyano group in the target compound contrasts with the amino group in 3-Amino-N-(2-chlorophenyl)benzenesulfonamide. Cyano’s electron-withdrawing nature may enhance binding affinity to targets requiring polarized interactions, while amino groups could improve solubility but reduce metabolic stability .
- Cyclopropoxy vs.
Pharmacokinetic and Physicochemical Comparisons
Functional Implications
- Target Selectivity: The cyclopropoxy group may confer selectivity for enzymes or receptors sensitive to steric effects, distinguishing it from chloro- or amino-substituted analogs .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
